Cas no 779279-08-2 (1H-Indene-4,5-diol,2,3-dihydro-2-(propylamino)-)

1H-Indene-4,5-diol,2,3-dihydro-2-(propylamino)- structure
779279-08-2 structure
Product name:1H-Indene-4,5-diol,2,3-dihydro-2-(propylamino)-
CAS No:779279-08-2
MF:C12H17NO2
MW:207.26888
CID:553252
PubChem ID:44281759

1H-Indene-4,5-diol,2,3-dihydro-2-(propylamino)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-4,5-diol,2,3-dihydro-2-(propylamino)-
    • 1H-Indene-4,5-diol, 2,3-dihydro-2-(propylamino)- (9CI)
    • 779279-08-2
    • CHEMBL1195312
    • 2-(propylamino)-2,3-dihydro-1H-indene-4,5-diol
    • Inchi: InChI=1S/C12H17NO2/c1-2-5-13-9-6-8-3-4-11(14)12(15)10(8)7-9/h3-4,9,13-15H,2,5-7H2,1H3
    • InChI Key: IISBDWDWBQBLBK-UHFFFAOYSA-N
    • SMILES: CCCNC1CC2=C(C1)C(=C(C=C2)O)O

Computed Properties

  • Exact Mass: 207.126
  • Monoisotopic Mass: 207.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.5A^2
  • XLogP3: 2

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